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Compound of Interest

Compound Name: 4-(Oxiran-2-yl)pyridine
Cat. No.: B1250821
Get Quote

Executive Summary: Immediate Directives

Do NOT dispose of 4-(Oxiran-2-yl)pyridine down the drain or in general trash. Do NOT mix
with strong acids or Lewis acids in waste containers (Risk of exothermic polymerization).

This compound is a dual-hazard hybrid: it combines the neurotoxic/flammable profile of a
pyridine with the alkylating, mutagenic reactivity of an epoxide. Disposal requires strict
segregation from acidic waste streams to prevent uncontrolled ring-opening exotherms.

Preferred Disposal Method: Commercial incineration (Rotary Kiln) via a licensed hazardous
waste contractor. Spill/Residue Deactivation: Nucleophilic ring-opening using aqueous Sodium
Thiosulfate.

Chemical Profile & Hazard Assessment

To dispose of this chemical safely, you must understand the "Why" behind the protocols. The
molecule contains two competing reactive centers: the basic nitrogen of the pyridine ring and
the strained oxygen of the oxirane (epoxide) ring.
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Property Data Operational Implication

Also known as 4-

Chemical Name 4-(Oxiran-2-yl)pyridine ) o
oxiranylpyridine
CAS Number 34064-35-2 Use for waste manifesting
Molecular Weight 121.14 g/mol
) ) ) o May solidify in waste drums;
Physical State Solid (low melting) or Liquid
check phase
] ] Potential mutagen/carcinogen;
Primary Hazard Alkylating Agent
destroys DNA
o ) - Epoxides polymerize violently
Reactivity Hazard Acid-Sensitive ) )
with acids
Flash Point >60°C (Estimated) Treat as combustible

The Mechanism of Danger

The epoxide ring possesses significant ring strain (~13 kcal/mol).[1] Upon contact with
biological nucleophiles (DNA bases), it opens, covalently binding to the DNA (alkylation),
causing mutation. In a waste drum, contact with protons (

) activates the oxygen, triggering a runaway polymerization event that can rupture the
container.

Pre-Disposal Stabilization & Segregation

Before the waste leaves your hood, it must be stabilized.

Segregation Rules (The "Golden Rule")

 NEVER mix 4-(Oxiran-2-yl)pyridine with Acidic Waste (e.g., HCI, H2SO4, TFA). The
pyridine nitrogen will protonate immediately (exothermic), followed by acid-catalyzed opening
of the epoxide (highly exothermic).

 NEVER mix with Oxidizers (e.g., Peroxides, Nitric Acid). Pyridines are flammable; oxidizers
increase fire risk.
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Storage for Disposal[4][5][6]

o Container: Use amber glass or high-density polyethylene (HDPE).

e Labeling: Clearly mark as "Hazardous Waste - Toxic / Reactive."

e Headspace: Leave 10% headspace in the bottle to accommodate thermal expansion.
Disposal Workflows

Scenario A: Standard Waste Stream (Commercial
Incineration)

This is the primary protocol for bulk amounts, expired reagents, or reaction byproducts.

« |dentification: Classify the waste. While "Pyridine" carries the RCRA code D038, this specific
derivative may not strictly fall under D038 unless it exhibits the characteristic toxicity.
However, best practice dictates managing it as D038 (Pyridine) or P-Listed equivalent due to
toxicity.

o Packaging:
o Segregate into a "Non-Halogenated Organic - Basic/Neutral” waste stream.

o Ensure the pH of the waste stream is

» Documentation: On the waste manifest, list: "4-(Oxiran-2-yl)pyridine; Toxic; Flammable;
Reactive Epoxide."

Scenario B: In-Lab Deactivation (Spills & Trace
Residues)

Use this protocol for cleaning glassware, small spills (<5 mL/g), or deactivating empty bottles.

The Logic: We utilize the "Thiosulfate Method." Sodium thiosulfate (
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) is a strong nucleophile that attacks the epoxide ring, opening it to form a non-volatile, water-
soluble Bunte salt. This is safer than acid hydrolysis because it avoids the heat generated by
protonating the pyridine nitrogen.

The Protocol:
e Preparation: Prepare a solution of 10% w/v Sodium Thiosulfate in water.

o Application: Slowly add the thiosulfate solution to the residue/spill. Use a ratio of at least 20:1
(Solution:Chemical) to ensure excess nucleophile.

o Reaction Time: Allow to sit for 30 minutes. The solution may turn slightly yellow.
 Validation: Check pH. It should remain neutral or slightly basic.

» Final Cleanup: The resulting mixture is now a deactivated organic salt solution. It can be
absorbed with vermiculite and disposed of as solid chemical waste (non-reactive).

Visualizations
Diagram 1: Disposal Decision Matrix

This flowchart guides the researcher through the decision-making process to ensure regulatory
compliance and safety.
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Waste Generation:
4-(Oxiran-2-yl)pyridine

Is it a Bulk Chemical
or Trace Residue/Spill?
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(Critical Step) (Nucleophilic Quench)
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(Rotary Kiln) Dispose as Solid Waste
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Caption: Operational decision tree distinguishing between bulk commercial disposal and in-lab
spill deactivation.

Diagram 2: Chemical Deactivation Mechanism

Understanding the chemistry prevents accidents. This diagram illustrates why Thiosulfate is the
preferred quenching agent over acid.
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Caption: Nucleophilic ring-opening mechanism. Thiosulfate neutralizes the alkylating potential
without generating the heat associated with acid neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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